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Compound of Interest

Methyl 5-methylthiazole-2-
Compound Name:
carboxylate

Cat. No. B1300352

For researchers, scientists, and drug development professionals seeking to procure Methyl 5-
methylthiazole-2-carboxylate (CAS No. 864437-40-1) for research and development
purposes, several chemical suppliers can be considered. This document provides an overview
of potential suppliers and outlines the current landscape of this chemical's research
applications and general experimental protocols.

Procurement of Methyl 5-methylthiazole-2-
carboxylate

Researchers can source Methyl 5-methylthiazole-2-carboxylate from various specialty
chemical suppliers. It is recommended to request a certificate of analysis (CoA) from the
supplier to ensure the purity and identity of the compound.
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Supplier Website Notes

Lists Methyl 5-methylthiazole-
2-carboxylate (CAS 864437-

40-1) as a specialty chemical.

[1]

Parchem --INVALID-LINK--

A product is listed under CAS

number 864437-40-1, though
Sigma-Aldrich --INVALID-LINK-- the product name may be

displayed differently.

Verification is advised.[2]

Offers a quotation request form
ChemUniverse --INVALID-LINK-- for Methyl 5-methylthiazole-2-

carboxylate.[3]

Application Notes: Current Research Landscape

Extensive literature searches for specific applications and detailed experimental protocols for
Methyl 5-methylthiazole-2-carboxylate have yielded limited specific results. The available
research predominantly focuses on its isomers, such as Methyl 2-methylthiazole-5-carboxylate,
and other closely related thiazole derivatives.

Therefore, the following application notes are based on the reported uses of these structurally
similar compounds. Researchers should consider these as potential areas of investigation for
Methyl 5-methylthiazole-2-carboxylate, with the caveat that its specific activity and utility
must be determined experimentally.

The thiazole moiety is a cornerstone in medicinal chemistry, and its derivatives are investigated
for a wide range of biological activities.[4] The primary research areas for related thiazole

carboxylates include:

o Pharmaceutical Drug Development: Thiazole derivatives are key intermediates in the
synthesis of various pharmaceuticals.[5] They have been explored for their potential as
antimicrobial, antifungal, antiviral, and antitumor agents.[6] For instance, derivatives of ethyl
2-amino-4-methylthiazole-5-carboxylate have shown potential antileukemic activity.
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e Organic Synthesis: These compounds serve as versatile building blocks for the synthesis of
more complex heterocyclic systems.[6] The ester and methyl groups on the thiazole ring can
be functionalized to create a library of novel compounds for screening.

o Agrochemicals: Thiazole derivatives are used in the development of herbicides and
fungicides, contributing to crop protection.[5]

o Materials Science: There is interest in the use of thiazole compounds in the development of
polymers and as corrosion inhibitors.[1]

Experimental Protocols

Given the lack of specific published protocols for Methyl 5-methylthiazole-2-carboxylate, a
general protocol for a common reaction involving a methylthiazole carboxylate, such as ester
hydrolysis, is provided below as a representative experimental procedure. Researchers must
optimize the conditions for their specific substrate and desired outcome.

General Protocol: Hydrolysis of a Methylthiazole
Carboxylate

Objective: To hydrolyze the methyl ester of a thiazole carboxylate to its corresponding
carboxylic acid. This is a common step in modifying the molecule for further reactions, such as
amide bond formation.

Materials:

» Methylthiazole carboxylate derivative

e Methanol (MeOH)

o Water (H20)

e Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)
e Hydrochloric acid (HCI), 1M solution

o Ethyl acetate (EtOAC)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

* pH paper or pH meter

Procedure:

» Dissolution: Dissolve the methylthiazole carboxylate (1 equivalent) in a mixture of methanol
and water (e.g., a 3:1 to 1:1 ratio) in a round-bottom flask.

o Addition of Base: Add a solution of LiOH or NaOH (typically 1.5 to 3 equivalents) in water to
the reaction mixture.

o Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

e Quenching and Acidification: Once the reaction is complete, remove the methanol using a
rotary evaporator. Dilute the remaining aqueous solution with water and wash with ethyl
acetate to remove any non-polar impurities. Carefully acidify the aqueous layer to a pH of
approximately 3-4 with 1M HCI.

o Extraction: Extract the acidified aqueous layer with ethyl acetate (3 times).

e Drying and Concentration: Combine the organic layers, dry over anhydrous MgSOa or
Naz2SO0a4, filter, and concentrate under reduced pressure to yield the carboxylic acid product.

« Purification (if necessary): The crude product can be purified by recrystallization or column
chromatography if needed.

Visualizations
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Below are diagrams illustrating a general experimental workflow and a potential synthetic
pathway relevant to thiazole derivatives.

Dissolve methylthiazole carboxylate
in MeOH/H20

'

Add aqueous LiOH or NaOH

i

Stir at room temperature
(Monitor by TLC)

'

Remove MeOH
(Rotary Evaporation)

'

Acidify with 1M HCI

'

Extract with Ethyl Acetate

'

Dry organic layers and concentrate

:

Purify product
(Recrystallization/Chromatography)

Diagram 1: General Experimental Workflow for Hydrolysis
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Click to download full resolution via product page

Caption: General workflow for the hydrolysis of a methylthiazole carboxylate.
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Diagram 2: Hantzsch Thiazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Patents [patents.google.com]

1. Buy Methyl 2-methylthiazole-5-carboxylate | 53233-90-2 [smolecule.com]

2. US5880288A - Process for the preparation of 2-methylthiazole-5-carboxylates - Google

» 3. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

e 4. chemimpex.com [chemimpex.com]
e 5. innospk.com [innospk.com]

e 6. tandfonline.com [tandfonline.com]

 To cite this document: BenchChem. [Sourcing and Application of Methyl 5-methylthiazole-2-
carboxylate for Research Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300352#where-to-buy-methyl-5-methylthiazole-2-

carboxylate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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